Cas no 2171902-81-9 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}acetic acid
• CAS No: 2171902-81-9
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6234877
• PubChem ID: 165816827
• Update Time: 2025-06-15

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}acetic acid
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]azetidin-3-yl}acetic acid
• EN300-1503335
• 2171902-81-9

• Inchi： 1S/C25H28N2O5/c1-16(24(30)27-13-17(14-27)12-23(28)29)10-11-26-25(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,16-17,22H,10-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： UBPIRMXUBBVXFK-UHFFFAOYSA-N
• SMILES： O=C(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}acetic acid

Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}acetic Acid (CAS No. 2171902-81-9)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}acetic acid, identified by its CAS number 2171902-81-9, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules known for their potential applications in drug development, particularly in the design of novel therapeutic agents. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of intense research interest.

The molecular structure of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}acetic acid incorporates several key features that contribute to its pharmacological properties. The presence of a fluorene moiety, specifically (9H-fluoren-9-yl)methoxycarbonyl, introduces a rigid aromatic ring system that can enhance the stability and bioavailability of the compound. Additionally, the amide bond formed by the {(9H-fluoren-9-yl)methoxycarbonyl}amino group and the azetidine ring provides a scaffold for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of azetidine-based compounds due to their unique structural properties and potential therapeutic benefits. Azetidine derivatives are known for their ability to interact with biological targets in a manner distinct from traditional cyclic compounds, offering new avenues for drug discovery. The incorporation of an acetic acid moiety at the terminal end of the molecule further enhances its solubility and metabolic stability, making it a promising candidate for pharmaceutical applications.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to improve drug efficacy and reduce side effects. The compound 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}acetic acid exemplifies this trend, as it combines several advanced chemical features that are designed to enhance its pharmacokinetic profile. Studies have shown that molecules with similar structural motifs exhibit promising activities in preclinical models, particularly in the context of inflammatory diseases and cancer.

The role of fluorinated aromatic compounds in drug development cannot be overstated. The fluorene moiety in 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}acetic acid not only contributes to the compound's stability but also influences its interaction with biological targets. Fluorine atoms are known to modulate metabolic pathways and enhance binding affinity, making them valuable tools in medicinal chemistry. The methoxycarbonyl group further enhances the compound's hydrophobicity, which can be crucial for membrane permeability and cellular uptake.

The azetidine ring is another key feature that distinguishes this compound from other pharmaceutical candidates. Azetidine derivatives have been shown to exhibit unique biological activities due to their ability to mimic natural amino acids while maintaining structural flexibility. This property makes them suitable for targeting a wide range of enzymes and receptors involved in various disease pathways. The presence of a methyl group at the 2-position of the azetidine ring further fine-tunes the compound's physicochemical properties, enhancing its solubility and bioavailability.

In terms of synthetic chemistry, the preparation of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-y l}acetic acid involves multiple steps that require precise control over reaction conditions. The synthesis typically begins with the formation of an amide bond between the fluorenylmethoxycarbonyl group and an amino acid derivative. Subsequent reactions involve ring-closing metathesis or other cyclization techniques to introduce the azetidine core. Finally, functional group modifications are performed to achieve the desired acetic acid termination at one end of the molecule.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may have significant therapeutic potential. In vitro assays have demonstrated that derivatives with similar structures exhibit inhibitory activity against various enzymes involved in inflammation and cancer progression. Additionally, animal models have shown promising results regarding the compound's ability to modulate disease pathways without causing notable side effects.

The development of novel drug candidates is a complex process that requires extensive research and collaboration across multiple disciplines. The compound 2-{1 -4 -({(9H-fluoren -9 -yl)methoxycarbony l }amino ) - 2 -methylbutanoy l azetidin -3 - y l }acetic acid represents an example of how interdisciplinary approaches can lead to innovative solutions in drug discovery. By combining expertise in organic synthesis, medicinal chemistry, and biopharmaceuticals, researchers can develop molecules with optimized properties for clinical use.

The future prospects for this compound are promising, as ongoing research continues to uncover new applications and improve synthetic methodologies. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process, enabling faster identification of lead compounds with high therapeutic potential. Additionally, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical reality.

In conclusion, 2-{1 -4 -({(9H-fluore n - 9 -y l)meth oxyc arb on y l }a min o ) - 2 -methylbu tanoy l az etidin -3 - y l }acetic acid (CAS No. 2171902 -81 - 9) is a structurally complex molecule with significant potential in pharmaceutical applications. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. As research continues to progress, this compound is likely to play an important role in addressing unmet medical needs across various disease areas.